Cas no 1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol)
1006440-77-2 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
CAS No:1006440-77-2
MF:C7H11N3O3
MW:185.180541276932
CID:2139538
PubChem ID:19616956
Update Time:2025-04-21
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Chemical and Physical Properties
Names and Identifiers
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- 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
- 1006440-77-2
- 2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethanol
- AKOS000114480
- XAEQUNXMNQYLSK-UHFFFAOYSA-N
- SCHEMBL12479809
- DB-354751
- STK400080
-
- Inchi: 1S/C7H11N3O3/c1-5-7(10(12)13)6(2)9(8-5)3-4-11/h11H,3-4H2,1-2H3
- InChI Key: XAEQUNXMNQYLSK-UHFFFAOYSA-N
- SMILES: OCCN1C(C)=C(C(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 185.080041g/mol
- Monoisotopic Mass: 185.080041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 185.18g/mol
- XLogP3: 0.1
- Topological Polar Surface Area: 83.9Ų
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol) Related Products
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